Cas no 75405-46-8 (4-(Prop-2-yn-1-yloxy)but-1-yne)

4-(Prop-2-yn-1-yloxy)but-1-yne is a bifunctional alkyne compound featuring both terminal and propargyl ether functionalities. Its molecular structure, incorporating two reactive alkyne groups separated by an ether linkage, makes it a versatile intermediate in organic synthesis, particularly for click chemistry applications such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The compound's dual reactivity allows for selective modifications, enabling the construction of complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in pharmaceutical, materials science, and polymer chemistry research. The ether spacer provides flexibility, facilitating controlled spacing between functional groups in designed molecular systems.
4-(Prop-2-yn-1-yloxy)but-1-yne structure
75405-46-8 structure
Product Name:4-(Prop-2-yn-1-yloxy)but-1-yne
CAS No:75405-46-8
MF:C7H8O
MW:108.137822151184
CID:1005045
PubChem ID:11040645
Update Time:2025-11-05

4-(Prop-2-yn-1-yloxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

    • 4-(Prop-2-yn-1-yloxy)but-1-yne
    • (3-butynyl) (2-propynyl) ether
    • 3-butynyl(2-propynyl)ether
    • 3-butynyloxy-1-propyne
    • 4-oxa-1,7-octadiyne
    • But-3-inyl-prop-2-inyl-aether
    • but-3-ynyl-prop-2-ynyl ether
    • FT-0684498
    • I14-26618
    • DTXSID60452869
    • AKOS015907935
    • 75405-46-8
    • 4-prop-2-ynoxybut-1-yne
    • 4-[(Prop-2-yn-1-yl)oxy]but-1-yne
    • MDL: MFCD19982828
    • Inchi: 1S/C7H8O/c1-3-5-7-8-6-4-2/h1-2H,5-7H2
    • InChI Key: GJZAKRZEYYCBNX-UHFFFAOYSA-N
    • SMILES: O(CC#C)CCC#C

Computed Properties

  • Exact Mass: 108.057514874g/mol
  • Monoisotopic Mass: 108.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 9.2Ų

4-(Prop-2-yn-1-yloxy)but-1-yne Security Information

  • HazardClass:FLAMMABLE

4-(Prop-2-yn-1-yloxy)but-1-yne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
066816-1g
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8 >95%
1g
3851CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
066816-1g
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8 >95%
1g
3851.0CNY 2021-07-05
TRC
P839705-10mg
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8
10mg
$ 50.00 2022-06-03
TRC
P839705-50mg
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8
50mg
$ 95.00 2022-06-03
TRC
P839705-100mg
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8
100mg
$ 135.00 2022-06-03
A2B Chem LLC
AH67164-500mg
4-(Prop-2-yn-1-yloxy)but-1-yne
75405-46-8 >95%
500mg
$232.00 2023-12-30

Additional information on 4-(Prop-2-yn-1-yloxy)but-1-yne

Exploring 4-(Prop-2-yn-1-yloxy)but-1-yne (CAS No. 75405-46-8): Properties, Applications, and Innovations

4-(Prop-2-yn-1-yloxy)but-1-yne, with the CAS number 75405-46-8, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique alkyne functional groups, serves as a versatile building block for advanced chemical synthesis. Its molecular structure, featuring both propynyl and butynyl moieties, enables diverse reactivity, making it invaluable for click chemistry applications, polymer development, and pharmaceutical research.

In recent years, the demand for high-performance intermediates like 4-(Prop-2-yn-1-yloxy)but-1-yne has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its role in bioorthogonal reactions, where its alkyne groups facilitate selective bonding under mild conditions. This property aligns with the growing trend of non-toxic synthesis and biocompatible materials, addressing concerns about environmental impact and human safety.

The compound’s CAS No. 75405-46-8 is frequently searched in academic databases and industrial catalogs, reflecting its relevance in cutting-edge research. For instance, its application in photopolymerization has opened new avenues for 3D printing resins and flexible electronics. Additionally, its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—has made it a staple in drug discovery and bioconjugation studies.

From an industrial perspective, 4-(Prop-2-yn-1-yloxy)but-1-yne is prized for its stability and scalability. Manufacturers highlight its utility in producing specialty polymers with tailored properties, such as enhanced thermal resistance or optical clarity. These polymers are increasingly used in renewable energy technologies, including solar cell encapsulants and battery components, aligning with global efforts to combat climate change.

Despite its niche status, CAS 75405-46-8 exemplifies the intersection of innovation and practicality. As industries pivot toward circular economy models, compounds like this are being reevaluated for their potential in waste-free synthesis and recyclable materials. Future research may explore its role in smart coatings or self-healing materials, further expanding its commercial and scientific footprint.

In summary, 4-(Prop-2-yn-1-yloxy)but-1-yne (75405-46-8) is more than a chemical curiosity—it’s a catalyst for progress across multiple disciplines. Whether in biomedical engineering, advanced materials, or sustainable tech, its contributions underscore the transformative power of molecular design. For researchers and industry professionals alike, understanding its capabilities is key to unlocking next-generation solutions.

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